Cas no 20246-02-0 (Benzene, [(R)-(phenylmethyl)sulfinyl]-)

• Product name: Benzene, [(R)-(phenylmethyl)sulfinyl]-
• CAS No: 20246-02-0
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• CID: 1392436
• PubChem ID: 12228219

Benzene, [(R)-(phenylmethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(R)-(phenylmethyl)sulfinyl]-
• [(R)-phenylsulfinyl]methylbenzene
• DTXSID90481405
• 20246-02-0

• Inchi： InChI=1S/C13H12OS/c14-15(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10H,11H2/t15-/m1/s1
• InChI Key： FBPGAWABXWMRAR-OAHLLOKOSA-N
• SMILES： C1=CC=C(C=C1)CS(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 216.06096
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 17.07
• LogP: 3.86010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides